Cas no 2171248-91-0 ((2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}propanoic acid)

• Product Name: (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}propanoic acid
• CAS No: 2171248-91-0
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 5870152
• PubChem ID: 165958533
• Update Time: 2025-10-29

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}propanoic acid
• 2171248-91-0
• (2R)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-5-yl]formamido}propanoic acid
• EN300-1563796

• Inchi： 1S/C23H22N4O5/c1-13(22(29)30)25-21(28)20-19(11-24-27(20)2)26-23(31)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-11,13,18H,12H2,1-2H3,(H,25,28)(H,26,31)(H,29,30)/t13-/m1/s1
• InChI Key： YRYLSDWVEYVJPN-CYBMUJFWSA-N
• SMILES： O(C(NC1C=NN(C)C=1C(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 123Ų

Additional information on (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}propanoic acid

The Chemical Compound CAS No. 2171248-91-0: (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}propanoic Acid

The compound with CAS number 2171248-91-0, known as (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in therapeutic development. Recent studies have highlighted its role in targeted drug delivery systems and its ability to modulate specific biological pathways, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a chiral center at the second carbon atom, which is critical for its stereochemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group attached to the pyrazole ring introduces significant steric and electronic effects, influencing its interaction with biological systems. The pyrazole moiety, a five-membered aromatic heterocycle, is known for its versatility in medicinal chemistry, often serving as a scaffold for various bioactive molecules. The formamide group further enhances the compound's ability to participate in hydrogen bonding, a key factor in its pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving Fmoc protection strategies and stereoselective reactions. Researchers have employed methodologies such as asymmetric induction to ensure the correct stereochemistry at the chiral center, which is essential for the compound's biological activity. These synthetic approaches have been optimized to improve yield and purity, making large-scale production feasible for preclinical studies.

In terms of biological activity, this compound has demonstrated remarkable potential in modulating enzyme activity and receptor binding. Studies conducted using computational modeling techniques have revealed that the Fmoc group plays a pivotal role in stabilizing the compound's conformation, thereby enhancing its binding affinity to target proteins. Experimental validation through in vitro assays has confirmed these findings, showing that the compound exhibits potent inhibitory effects on key enzymes involved in disease pathways.

The application of this compound extends beyond traditional drug discovery. Its unique properties make it an ideal candidate for use in bioconjugation reactions, where it can serve as a linker or carrier molecule for attaching therapeutic agents to targeting ligands. This opens up possibilities for developing next-generation therapeutics with improved specificity and reduced side effects.

Furthermore, recent research has explored the use of this compound in gene delivery systems. Its ability to form stable complexes with nucleic acids has been leveraged to enhance the efficiency of gene transfer into target cells. This innovative application underscores the versatility of the compound and its potential impact on gene therapy advancements.

In conclusion, the compound CAS No. 2171248-91